Sodium 5-bromo-2-methoxybenzenesulfinate
Description
Sodium 5-bromo-2-methoxybenzenesulfinate is an organosulfur compound characterized by a benzenesulfinate core substituted with bromine at the 5-position and a methoxy group at the 2-position. This compound is primarily utilized in organic synthesis, particularly as a sulfonating agent or intermediate in pharmaceuticals and agrochemicals. Its reactivity is influenced by the electron-withdrawing bromine substituent and the electron-donating methoxy group, which modulate its solubility, stability, and nucleophilic properties .
Properties
Molecular Formula |
C7H6BrNaO3S |
|---|---|
Molecular Weight |
273.08 g/mol |
IUPAC Name |
sodium;5-bromo-2-methoxybenzenesulfinate |
InChI |
InChI=1S/C7H7BrO3S.Na/c1-11-6-3-2-5(8)4-7(6)12(9)10;/h2-4H,1H3,(H,9,10);/q;+1/p-1 |
InChI Key |
SDMHYYCZMHXJPF-UHFFFAOYSA-M |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)S(=O)[O-].[Na+] |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations of Available Data
The provided evidence lacks direct experimental data for this compound. Trends are inferred from structurally related compounds like Sodium 5-chloro-2-hydroxy-benzenesulfonate, which shares functional group similarities but differs in halogen and substituent electronic profiles . Further primary studies are required to validate these extrapolations.
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